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Compound of Interest

Compound Name: N-Benzylcyclopropylamine

Cat. No.: B1210318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzylcyclopropylamine is a versatile bifunctional molecule incorporating both a

secondary amine and a strained cyclopropyl ring. This unique structural combination imparts

distinct reactivity, making it a valuable building block in organic synthesis, particularly in the

construction of pharmaceutically relevant scaffolds. The presence of the benzyl group allows

for easy protection and deprotection of the nitrogen atom, while the cyclopropylamine moiety is

a key pharmacophore in a number of bioactive compounds, including monoamine oxidase

(MAO) inhibitors.[1] This document provides an overview of the applications of N-
Benzylcyclopropylamine in key organic synthesis reactions, complete with experimental

protocols and quantitative data where available.

Application in the Synthesis of Bioactive Molecules
N-Benzylcyclopropylamine serves as a crucial intermediate in the synthesis of various

bioactive compounds. Its utility is prominently highlighted in the preparation of monoamine

oxidase inhibitors.

Synthesis of Encyprate
N-Benzylcyclopropylamine is a key precursor in the synthesis of Encyprate, a monoamine

oxidase inhibitor (MAOI) developed for the treatment of depression. The synthesis involves the
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acylation of N-Benzylcyclopropylamine with ethyl chloroformate.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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